Cas no 121564-89-4 (1-Azabicyclo[2.2.1]heptane,3-(3-methyl-1,2,4-oxadiazol-5-yl)-, (1R,3R,4R)-rel-)

• Product Name: 1-Azabicyclo[2.2.1]heptane,3-(3-methyl-1,2,4-oxadiazol-5-yl)-, (1R,3R,4R)-rel-
• CAS No: 121564-89-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 197701
• PubChem ID: 129456
• Update Time: 2025-04-19

1-Azabicyclo[2.2.1]heptane,3-(3-methyl-1,2,4-oxadiazol-5-yl)-, (1R,3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane,3-(3-methyl-1,2,4-oxadiazol-5-yl)-, (1R,3R,4R)-rel-
• 5-(1-azabicyclo[2.2.1]heptan-3-yl)-3-methyl-1,2,4-oxadiazole
• 1-Azabicyclo(2.2.1)heptane, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-, exo-
• 1-azabicyclo[2.2.1]heptane, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• (3S,4S)3-(3-Methyl-[1,2,4]oxadiazol-5-yl)-1-aza-bicyclo[2.2.1]heptane
• 1-Azabicyclo(2.2.1)heptane-3-(3-methyl-1,2,4-oxadiazol-5-yl)
• SCHEMBL194766
• DTXSID20923863
• CHEMBL92421
• L006496
• EN300-8212156
• 3-(3-Methyl-1,2,3-oxadiazol-5-yl)-1-azabicyclo(2.2.1)heptane
• 3-(3-Methyl-[1,2,4]oxadiazol-5-yl)-1-aza-bicyclo[2.2.1]heptane
• L-670,548
• 121564-89-4
• (3R,4R)3-(3-Methyl-[1,2,4]oxadiazol-5-yl)-1-aza-bicyclo[2.2.1]heptane
• 150408-36-9
• L 670548
• starbld0005909
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)-1-azabicyclo[2.2.1]heptane
• CMI 936
• BDBM50005363
• (3R,4S)3-(3-Methyl-[1,2,4]oxadiazol-5-yl)-1-aza-bicyclo[2.2.1]heptane

• Inchi： 1S/C9H13N3O/c1-6-10-9(13-11-6)8-5-12-3-2-7(8)4-12/h7-8H,2-5H2,1H3
• InChI Key： JRYHRRQEXVCFPV-UHFFFAOYSA-N
• SMILES： O1C(C2CN3CCC2C3)=NC(C)=N1

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 300.2°Cat760mmHg
• Flash Point: 135.3°C
• Refractive Index: 1.571
• PSA: 42.16